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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B15608165

For researchers and drug development professionals, the proper handling and disposal of
potent compounds like DM1-SMe are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and procedural steps for
the appropriate management of DM1-SMe waste, aligning with best practices in laboratory
safety and chemical handling.

DM1-SMe, a derivative of the potent microtubule inhibitor maytansine, is utilized as a cytotoxic
component in antibody-drug conjugates (ADCs).[1][2][3][4][5] Its high potency necessitates
careful consideration of its entire lifecycle within the laboratory, from handling to final disposal.

Key Chemical and Safety Data

Understanding the properties of DM1-SMe is the first step toward safe handling and disposal.
The following table summarizes key quantitative data for this compound.
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Property Value Reference
CAS Number 138148-68-2 [6]
Molecular Formula C36H50CIN3010S2 [61[7]
Molecular Weight 784.4 g/mol [7]

Storage Temperature -20°C [6]
Solubility Soluble in DMSO [1][8]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Note: The NFPA ratings suggest low immediate hazard in terms of flammability and reactivity
under standard laboratory conditions. However, the high cytotoxicity of the compound warrants
significant handling precautions.

Essential Disposal Protocol

While specific disposal procedures can vary based on institutional and local regulations, the
following protocol outlines the essential steps for the safe disposal of DM1-SMe. It is imperative
to consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling DM1-SMe.[9]

2. Waste Segregation:

Solid Waste:

o All contaminated solid materials, such as pipette tips, vials, and gloves, should be
collected in a dedicated, clearly labeled hazardous waste container.

o The container should be sealed to prevent accidental spillage or exposure.

Liquid Waste:
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o Solutions containing DM1-SMe should be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Do not dispose of liquid DM1-SMe waste down the drain or in regular trash. It is crucial to
prevent its entry into sewer systems and the environment.

e Sharps Waste:

o Needles, syringes, or any other contaminated sharps must be disposed of in a designated
sharps container to prevent punctures and injuries.

3. Decontamination:

» All surfaces and equipment that come into contact with DM1-SMe should be thoroughly
decontaminated. Consult your institution's EHS guidelines for appropriate decontamination
procedures for cytotoxic compounds.

4. Waste Storage and Collection:

» Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

e Ensure all waste containers are properly labeled with the contents, including the full chemical
name ("DM1-SMe") and any associated hazards.

o Arrange for the collection of the hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal company.

5. Documentation:

e Maintain accurate records of the amount of DM1-SMe used and disposed of, in accordance
with your institution's policies.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of DM1-SMe, from
initial handling to final collection.
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By adhering to these procedures and consulting with institutional safety experts, researchers
can ensure the safe and responsible management of DM1-SMe waste, fostering a secure
laboratory environment and upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15608165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

